bk-MDEA (hydrochloride)
bk-MDEA (hydrochloride)
bk-MDEA is a psychotropic designer drug of the phenethylamine, amphetamine, and cathinone chemical classes. It has been detected in products marketed as bath salts, plant food, and tablets. The metabolites of bk-MDEA in human urine have been described. This product is intended for forensic purposes.
Brand Name:
Vulcanchem
CAS No.:
1454266-19-3
VCID:
VC0163983
InChI:
InChI=1S/C12H15NO3.ClH/c1-3-13-8(2)12(14)9-4-5-10-11(6-9)16-7-15-10;/h4-6,8,13H,3,7H2,1-2H3;1H
SMILES:
CCNC(C)C(=O)C1=CC2=C(C=C1)OCO2.Cl
Molecular Formula:
C12H16ClNO3
Molecular Weight:
257.714
bk-MDEA (hydrochloride)
CAS No.: 1454266-19-3
Reference Standards
VCID: VC0163983
Molecular Formula: C12H16ClNO3
Molecular Weight: 257.714
| CAS No. | 1454266-19-3 |
|---|---|
| Product Name | bk-MDEA (hydrochloride) |
| Molecular Formula | C12H16ClNO3 |
| Molecular Weight | 257.714 |
| IUPAC Name | 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)propan-1-one;hydrochloride |
| Standard InChI | InChI=1S/C12H15NO3.ClH/c1-3-13-8(2)12(14)9-4-5-10-11(6-9)16-7-15-10;/h4-6,8,13H,3,7H2,1-2H3;1H |
| Standard InChIKey | FQUJUYOEUQPDDR-UHFFFAOYSA-N |
| SMILES | CCNC(C)C(=O)C1=CC2=C(C=C1)OCO2.Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | bk-MDEA is a psychotropic designer drug of the phenethylamine, amphetamine, and cathinone chemical classes. It has been detected in products marketed as bath salts, plant food, and tablets. The metabolites of bk-MDEA in human urine have been described. This product is intended for forensic purposes. |
| Synonyms | Ethylone;MDEC;bk-Methylenedioxyethylamphetamine;3,4-Methylenedioxy-N-ethylcathinone |
| Reference | 1.Uchiyama, N.,Kikura-Hanajiri, R.,Kawahara, N., et al. Analysis of designer drugs detected in the products purchased in fiscal year 2006. Journal of the Pharm.Society of Japan 128(10), 1499-1505 (2008). |
| PubChem Compound | 76974160 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume